Cas no 1006447-79-5 (2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid
• CAS No: 1006447-79-5
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• MDL: MFCD03419740
• CID: 1078007
• PubChem ID: 19619539
• Update Time: 2025-05-26

2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [4-Chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• 2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid
• CS-0262735
• 1006447-79-5
• 4-Chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-1-acetic acid
• 2-(4-Chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
• DB-380983
• [4-chloro-5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• BAFHZHYAHQEHCA-UHFFFAOYSA-N
• STK349041
• 2-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
• 2-[4-chloro-5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
• MFCD03419740
• AKOS000308357
• EN300-83606
• 2-(4-Chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)aceticacid

• MDL： MFCD03419740
• Inchi： 1S/C9H8ClF3N2O2/c10-6-7(4-1-2-4)15(3-5(16)17)14-8(6)9(11,12)13/h4H,1-3H2,(H,16,17)
• InChI Key： BAFHZHYAHQEHCA-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NN(CC(=O)O)C=1C1CC1

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-chloro-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid

Introduction to 2-4-Chloro-5-Cyclopropyl-3-(Trifluoromethyl)-1H-Pyrazol-1-ylacetic Acid (CAS No. 1006447-79-5)

2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid (CAS No. 1006447-79-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyrazole ring, a cyclopropyl group, and a trifluoromethyl moiety. These structural elements contribute to its diverse chemical and biological properties, making it a subject of extensive research and development.

The pyrazole ring is a five-membered heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals due to its ability to form stable complexes with various metal ions. The presence of the cyclopropyl group adds steric hindrance and conformational rigidity to the molecule, which can influence its reactivity and biological activity. The trifluoromethyl moiety is known for its electron-withdrawing properties and can enhance the lipophilicity and metabolic stability of the compound.

Recent studies have highlighted the potential of 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its analgesic properties have been demonstrated in animal models of pain, suggesting its potential as a novel analgesic agent.

In the realm of cancer research, 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid has shown promise as an antiproliferative agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development as an anticancer drug.

Beyond its therapeutic applications, 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid has also been explored for its use in agrochemicals. Its unique chemical structure confers resistance to degradation by environmental factors, making it suitable for use as a herbicide or fungicide. Research published in the Pest Management Science journal has shown that this compound exhibits high efficacy against a range of plant pathogens while maintaining low toxicity to non-target organisms.

The synthesis of 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid involves several steps, including the formation of the pyrazole ring, introduction of the cyclopropyl group, and attachment of the trifluoromethyl moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields.

In terms of safety and environmental impact, studies have shown that 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid exhibits low toxicity to mammals and aquatic organisms when used at recommended concentrations. However, proper handling and disposal procedures should be followed to minimize any potential risks.

The future prospects for 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylacetic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases. Additionally, efforts are being made to develop more sustainable synthesis methods that reduce environmental impact while maintaining high yields.

In conclusion, 2-4-Chloro-5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-y\-lacetic acid (CAS No. 1006447\-79\-5) is a multifunctional compound with a wide range of potential applications in medicine, agriculture, and other fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development.